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Compound Name: N-dodecyldeoxynojirimycin

Cat. No.: B043715 Get Quote

An In-depth Technical Guide on N-dodecyldeoxynojirimycin as an Inhibitor of Alpha-

Glucosidase I and II

Introduction
N-dodecyldeoxynojirimycin (N-dodecyl-DNJ) is a synthetic iminosugar, an alkylated

derivative of 1-deoxynojirimycin (DNJ). DNJ and its analogs are potent inhibitors of α-

glucosidases, enzymes that play a critical role in carbohydrate metabolism and glycoprotein

processing.[1][2] Alpha-glucosidases I and II are resident enzymes of the endoplasmic

reticulum (ER) that are fundamental to the proper folding of N-linked glycoproteins. By

sequentially trimming terminal glucose residues from the oligosaccharide precursor attached to

newly synthesized polypeptides, they facilitate the entry of these glycoproteins into the

calnexin/calreticulin cycle, a key quality control checkpoint for protein folding. Inhibition of these

enzymes leads to misfolded glycoproteins, a mechanism that has been exploited for

therapeutic purposes, including antiviral and cancer therapies, as well as in the management of

certain lysosomal storage diseases.[3] This guide provides a detailed overview of the inhibitory

action of N-dodecyl-DNJ on α-glucosidases I and II, presenting quantitative data, experimental

methodologies, and the broader biological context of this inhibition.

Mechanism of Inhibition
N-alkylated deoxynojirimycin derivatives, including N-dodecyl-DNJ, function as competitive

inhibitors of α-glucosidase.[4][5][6] The nitrogen atom in the iminosugar ring mimics the positive

charge of the oxocarbenium ion-like transition state that forms during the enzymatic hydrolysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b043715?utm_src=pdf-interest
https://www.benchchem.com/product/b043715?utm_src=pdf-body
https://www.benchchem.com/product/b043715?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25900765/
https://pubmed.ncbi.nlm.nih.gov/2525091/
https://www.researchgate.net/figure/The-influence-of-the-alkylated-DNJ-derivatives-on-lysosomal-a-glucosidase-red-line-and_fig1_6868149
https://pmc.ncbi.nlm.nih.gov/articles/PMC7580737/
https://pubmed.ncbi.nlm.nih.gov/33003963/
https://www.spkx.net.cn/EN/10.7506/spkx1002-6630-20180808-081
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of the glycosidic bond.[4] This allows the inhibitor to bind to the active site of the enzyme,

preventing the substrate from binding. Kinetic studies have demonstrated that as the

concentration of the N-alkyl-DNJ inhibitor increases, the maximal reaction velocity (Vmax)

remains unchanged, while the Michaelis constant (Km) increases, which is characteristic of

competitive inhibition.[4] The interaction between the inhibitor and the enzyme is primarily

driven by electrostatic forces, hydrogen bonds, and hydrophobic interactions.[5][7]
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Preparation
- Enzyme Solution
- Substrate (pNPG)

- Inhibitor (N-dodecyl-DNJ)
- Buffer (e.g., PBS)

Incubation
- Mix enzyme and inhibitor

- Pre-incubate at 37°C

Reaction Initiation
- Add substrate to start reaction

Measurement
- Monitor absorbance at 405 nm

 (p-nitrophenol production)

Data Analysis
- Calculate % inhibition
- Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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